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Compound of Interest

Compound Name: Carbogen

Cat. No.: B8564812

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical information for the handling of Carbogen,
a gaseous mixture of carbon dioxide and oxygen. Adherence to these procedures is mandatory
to ensure the safety of all laboratory personnel and to maintain compliance with regulatory
standards. This guidance is intended for researchers, scientists, and drug development
professionals.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the first line of defense against
potential hazards associated with Carbogen.[1][2][3] Carbogen is an oxidizing gas under
pressure, which can intensify fire and pose health risks at high concentrations.

Minimum Required PPE for Handling Carbogen Cylinders:
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PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side
shields. A face shield should
be worn over safety glasses
when connecting or

disconnecting regulators.[2][3]

[4]

Protects against potential
pressure release and flying
debris.

Hand Protection

Heavy-duty, non-combustible
gloves (e.g., leather or
insulated).[2][5]

Provides a secure grip on the
cylinder and protects hands
from potential leaks or frostbite

from rapidly expanding gas.

Foot Protection

Closed-toe shoes, preferably

steel-toed safety shoes.[2][3]
[5]

Protects feet from injury in
case of a dropped or falling

cylinder.

Body Protection

A lab coat or other protective
clothing.[5]

Protects against splashes of
condensed moisture and
potential contact with

contaminated surfaces.

Occupational Exposure Limits

Carbogen is a mixture of carbon dioxide (COZ2) and oxygen (O2). The primary component of

concern for occupational exposure is carbon dioxide. High concentrations of CO2 can displace

oxygen and lead to asphyxiation.[6]
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Component Regulatory Body Exposure Limit

5,000 ppm (0.5%) averaged
Carbon Dioxide (CO2) OSHA (PEL) over an 8-hour workday
(TWA).[6][7]

5,000 ppm (0.5%) 8-hour TWA
and a 30,000 ppm (3%) Short-
Term Exposure Limit (STEL)
for 15 minutes.[6][7][8]

Carbon Dioxide (CO2) ACGIH (TLV)

5,000 ppm Long-Term

Exposure Limit (8-hour TWA)
Carbon Dioxide (CO2) HSE (WEL) and 15,000 ppm Short-Term

Exposure Limit (15-minute

reference period).[9]

Experimental Protocol: Safe Connection and Use of
a Carbogen Cylinder

This protocol outlines the step-by-step procedure for the safe connection and operation of a
Carbogen gas cylinder in a laboratory setting.

Materials:
e Carbogen gas cylinder (secured in an upright position)

o Appropriate two-stage pressure regulator with compatible CGA (Compressed Gas
Association) fitting

o Leak detection solution (e.g., soapy water)
o Appropriate tubing for gas delivery
e Personal Protective Equipment (as specified in Section 1)

Procedure:
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Inspect the Cylinder: Before use, visually inspect the cylinder for any signs of damage, such
as dents or corrosion.[10] Ensure the cylinder is clearly labeled as "Carbogen" or with its
specific gas mixture.

Secure the Cylinder: The cylinder must be securely fastened in an upright position to a wall,
bench, or a dedicated cylinder stand using chains or straps.[10][11][12]

Transporting Cylinders: When moving a cylinder, always use a suitable hand truck or cart
with the valve protection cap securely in place.[13][14] Never roll or drag a cylinder.

Regulator Connection:

[e]

Ensure the cylinder valve is closed (turn clockwise).

o

Remove the valve protection cap.

[¢]

Attach the correct pressure regulator to the cylinder valve outlet. Ensure the CGA fittings
match. Do not force the connection.[11]

[¢]

Tighten the regulator nut securely using the appropriate wrench.
Leak Testing:

o Ensure the regulator's delivery pressure adjusting screw is turned fully counter-clockwise
(closed).

o Slowly open the main cylinder valve one full turn.[12]

o Apply a leak detection solution to all connections. The formation of bubbles indicates a
leak. If a leak is detected, close the cylinder valve immediately, depressurize the regulator,
and retighten the connection. Repeat the leak test. Do not use the cylinder if the leak
persists.

Gas Delivery:

o Once the system is confirmed to be leak-free, slowly turn the regulator's delivery pressure
adjusting screw clockwise to the desired working pressure.
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o Open the outlet valve on the regulator to begin gas flow.

e Shutdown Procedure:

[e]

When finished, close the main cylinder valve.

o

Vent the remaining gas in the regulator and delivery line.

[¢]

Turn the regulator's delivery pressure adjusting screw counter-clockwise until it feels
loose.

[¢]

Close the outlet valve on the regulator.

Disposal Plan

Proper disposal of compressed gas cylinders is crucial for safety and environmental
compliance.

Operational Plan:
o "Empty" Cylinder Handling:

o Acylinder is considered "empty" when the pressure gauge on the regulator reads zero.
However, residual pressure may still be present.[15]

o Close the cylinder valve securely.[15]

o Clearly label the cylinder as "EMPTY".[15][16]

o Store empty cylinders in a designated area, separate from full cylinders.[10][16]
e Return to Supplier (Preferred Method):

o The most efficient and safest disposal method is to return the cylinder to the gas supplier
from whom it was purchased or rented.[16][17] Most suppliers have a cylinder return
program.

o Disposal of Non-Returnable Cylinders:
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o If the cylinder cannot be returned to the supplier, contact your institution's Environmental
Health and Safety (EHS) department for guidance.[17]

o Do not attempt to dispose of cylinders in regular trash or as scrap metal unless they have
been properly decommissioned.[18]

o Decommissioning, which involves ensuring the cylinder is completely empty and may
require puncturing or valve removal, should only be performed by trained professionals.
[15][19]

Logical Workflow for Safe Carbogen Handling

The following diagram illustrates the key decision points and actions for the safe handling of
Carbogen gas from receipt to disposal.
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Carbogen Handling Safety Workflow

Cylinder Receipt & Initial Handling

Receive Carbogen Cylinder

Inspect Cylinder for Damage & Labeling

Secure Cylinder Upright

Gas Usagi'e Protocol

Connect Regulator

Perform Leak Test

Use Gas as per Protocol

Follow Shutdown Procedure

Cylinder DisE;)sal

Cylinder is 'Empty’

Label as 'EMPTY"

Store with Other Empties
Preferred

If Not RReturnable

Contact EHS for Disposal Return to Supplier

Click to download full resolution via product page

Caption: Logical workflow for safe Carbogen cylinder handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8564812#personal-protective-equipment-for-
handling-carbogen]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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